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Compound of Interest

Compound Name: gamma-Decalactone

Cat. No.: B1670016 Get Quote

Essential Safety and Handling Guide for
Gamma-Decalactone
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This guide provides immediate, essential safety protocols, operational

plans, and disposal procedures for gamma-Decalactone. Adherence to this step-by-step

guidance will mitigate risks and foster a secure research environment.

Hazard Identification and Classification
Gamma-Decalactone is a chemical that requires careful handling due to its potential health

and environmental hazards.[1] It is known to cause skin and eye irritation, and may also lead to

respiratory irritation.[2][3][4] Understanding these risks is the foundational step for safe

laboratory practices.
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Hazard Type Description GHS Classification

Skin Irritation
Causes skin irritation upon

contact.[2]
Category 2

Eye Irritation
Causes serious eye irritation.

[2][4]
Category 2

Respiratory Irritation
May cause respiratory irritation

if inhaled.[2][3][4]
STOT SE, Category 3

Aquatic Hazard
Harmful to aquatic life with

long-lasting effects.[2]
Acute and Chronic, Category 3

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

accidental exposure. The appropriate level of PPE is dictated by the specific laboratory

procedure being performed.
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Activity
Recommended Personal Protective
Equipment (PPE)

Routine Laboratory Use

Eyes: Safety glasses with side shields or

chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[3][5][6] Hands:

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).[2][5] Always inspect gloves

before use and use proper removal techniques.

[2] Body: Laboratory coat to protect skin and

personal clothing.[3][6] Respiratory: Work in a

well-ventilated area. A chemical fume hood is

recommended for procedures that may generate

vapors.[2][6]

Large Quantities or Spills

Eyes: Tightly fitting safety goggles.[2] Hands:

Chemical-resistant, impervious gloves.[2][5]

Body: Protective clothing to prevent skin

exposure.[3][6] Respiratory: For large spills or in

cases of insufficient ventilation, a full-face

respirator with appropriate cartridges or a self-

contained breathing apparatus (SCBA) should

be used.[2][5]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential for minimizing risk when handling gamma-Decalactone.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][4]

Work within a well-ventilated area, preferably a chemical fume hood.[2][6]

Assemble all necessary materials and equipment before beginning the procedure.

Don the appropriate PPE as specified in the table above.[5]
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Handling:

Avoid contact with skin, eyes, and clothing.[6][7]

Do not inhale vapors or mists.[7]

Keep the container tightly closed when not in use.[6][8]

Keep away from heat, sparks, and open flames, as containers can rupture or explode

when heated.[5][7]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the work shift.[7][8]

Post-Handling:

Decontaminate all equipment and the work area thoroughly after use.

Remove PPE carefully to avoid self-contamination and wash hands again.[6]

Store gamma-Decalactone in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[6][7]

Emergency Protocols: Spills and First Aid
In the event of a spill or accidental exposure, immediate and correct action is critical.

Spill Cleanup Procedure:

Evacuate non-essential personnel from the area.[7]

Ensure adequate ventilation.[6][7]

Wear the appropriate PPE for spill response, including respiratory protection if necessary.[5]

[6]

Contain the spill using an inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[5][6][8] Do not use combustible materials like sawdust.[6]
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Collect the absorbed material and place it into a suitable, labeled, and sealed container for

hazardous waste disposal.[5][9]

Clean the contaminated area thoroughly with water.[5]

First Aid Measures:

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open.[2][5]

[7] Remove contact lenses if present and easy

to do.[2] Seek medical attention.[2][3]

Skin Contact

Remove contaminated clothing immediately.[5]

[7] Wash the affected skin area with plenty of

soap and water.[2][7] If skin irritation persists,

consult a physician.[3]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2][3]

If symptoms occur, get medical attention.[3]

Ingestion

Do NOT induce vomiting.[2][6] Rinse the mouth

with water and give a few small glasses of water

or milk to drink.[2][5] Never give anything by

mouth to an unconscious person.[2][6] Seek

immediate medical attention.[2]

Disposal Plan
All waste containing gamma-Decalactone must be treated as hazardous waste.

Chemical Waste: Dispose of contents and containers at an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][5][8] Do not allow the chemical to

enter drains or surface water.[3][8]

Contaminated Materials: Any materials used for spill cleanup (e.g., absorbents, gloves) must

also be placed in a sealed container and disposed of as hazardous waste.[5]
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Empty Containers: Do not reuse empty containers. They should be disposed of in the same

manner as the unused product.[9]

Quantitative Data
Physical and Chemical Properties:

Property Value

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol [8]

Appearance Colorless to pale yellow, clear liquid[5][10]

Boiling Point 285°C (545°F)[5]

Flash Point 136°C (277°F) - Closed Cup[5]

log Pow 2.72[8]

Toxicity Data:

Test Species Result

Acute fish toxicity (LC50, 96h) Leuciscus idus (golden orfe) 21.5 mg/l[8]

Acute crustacea toxicity

(EC50, 48h)

Daphnia magna (Big water

flea)
52 mg/l[8]

Acute algae toxicity (ErC50,

72h)

Pseudokirchneriella

subcapitata
37.2 mg/l[8]

Procedural Workflow
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Caption: Workflow for Safe Handling of Gamma-Decalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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